Cas no 1806913-76-7 (2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde)

• Product Name: 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde
• CAS No: 1806913-76-7
• MF: C₈H₆BrF₂NO
• MW: 250.040148258209
• CID: 4864372
• Update Time: 2025-06-08

2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO/c1-4-6(8(10)11)2-5(3-13)7(9)12-4/h2-3,8H,1H3
• InChI Key： XSUCEJXQTHZTCP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=C(C(F)F)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde

Recent Advances in the Application of 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde (CAS: 1806913-76-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde (CAS: 1806913-76-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic aldehyde, characterized by its bromo and difluoromethyl substituents, serves as a key building block for the synthesis of biologically active compounds. Recent studies have highlighted its utility in the development of kinase inhibitors, antiviral agents, and other therapeutic molecules targeting a range of diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers employed a palladium-catalyzed cross-coupling reaction to introduce various aryl and heteroaryl groups at the 2-position, yielding compounds with improved selectivity and potency against BTK. The presence of the difluoromethyl group was found to enhance metabolic stability, addressing a common challenge in kinase inhibitor development.

In the field of antiviral research, a team from Scripps Research Institute reported in ACS Infectious Diseases (2024) the incorporation of this aldehyde into the design of broad-spectrum antiviral agents. The electron-withdrawing properties of the difluoromethyl group were shown to modulate the electronic characteristics of the resulting compounds, improving their binding affinity to viral proteases. Molecular docking studies revealed that derivatives of 1806913-76-7 could effectively occupy the hydrophobic pockets of multiple viral targets.

The synthetic versatility of 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde has also been explored in materials science applications. A recent publication in Advanced Functional Materials (2024) described its use as a precursor for luminescent materials with potential applications in bioimaging. The bromo substituent allowed for further functionalization through various coupling reactions, while the aldehyde group served as an anchor point for conjugation with biological molecules.

From a safety and pharmacokinetic perspective, recent toxicological studies (2024) have shown that derivatives of 1806913-76-7 generally exhibit favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The difluoromethyl group appears to reduce oxidative metabolism while maintaining adequate solubility, making it a valuable structural motif in drug design. However, researchers note that careful optimization of the bromo substituent is often required to balance reactivity with stability in biological systems.

Looking forward, the unique structural features of 2-Bromo-5-(difluoromethyl)-6-methylpyridine-3-carboxaldehyde continue to inspire innovative applications across multiple domains of chemical biology. Its combination of synthetic accessibility and functional group diversity makes it particularly valuable for fragment-based drug discovery and combinatorial chemistry approaches. Ongoing research is exploring its potential in targeted protein degradation and covalent inhibitor development, suggesting that this compound will remain an important tool in medicinal chemistry for years to come.